Cas no 1613439-58-9 (Parbendazole-d3)

• Product Name: Parbendazole-d3
• CAS No: 1613439-58-9
• MF: C₁₃H₁₇N₃O₂
• MW: 250.311467885971
• CID: 2095074
• PubChem ID: 329754165
• Update Time: 2025-10-10

Parbendazole-d3 Chemical and Physical Properties

Names and Identifiers

• Parbendazole-(methyl-d3)
• Parbendazole-d3
• Methyl-d3 (5-butyl-1H-benzoimidazol-2-yl)carbamate
• YRWLZFXJFBZBEY-BMSJAHLVSA-N

• MDL： MFCD28139044
• Inchi： 1S/C13H17N3O2/c1-3-4-5-9-6-7-10-11(8-9)15-12(14-10)16-13(17)18-2/h6-8H,3-5H2,1-2H3,(H2,14,15,16,17)/i2D3
• InChI Key： YRWLZFXJFBZBEY-BMSJAHLVSA-N
• SMILES： C(OC([2H])([2H])[2H])(=O)NC1NC2=CC=C(CCCC)C=C2N=1

Parbendazole-d3 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H361
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Parbendazole-d3

Parbendazole-d3 (CAS No. 1613439-58-9): A Deuterated Analog for Advanced Research Applications

In the rapidly evolving field of pharmaceutical and biomedical research, deuterated compounds like Parbendazole-d3 (CAS 1613439-58-9) have garnered significant attention due to their unique properties in drug metabolism studies and analytical methodologies. This deuterium-labeled derivative of the anthelmintic agent Parbendazole is specifically designed to enhance pharmacokinetic profiling, offering researchers a powerful tool for isotope dilution mass spectrometry (IDMS) and tracer experiments.

The incorporation of three deuterium atoms (d3) into the Parbendazole structure at strategic positions significantly improves its utility in quantitative analysis. Researchers leverage this isotopic labeling to distinguish endogenous compounds from administered drugs in complex biological matrices, addressing critical challenges in drug discovery and ADME studies (Absorption, Distribution, Metabolism, and Excretion). With growing interest in precision medicine, the demand for such labeled standards has surged, particularly for investigating drug-drug interactions and metabolic pathways.

Recent advancements in LC-MS/MS techniques have further amplified the importance of Parbendazole-d3 as an internal standard. Its near-identical chromatographic behavior to non-deuterated Parbendazole, combined with a predictable mass shift, enables highly accurate quantification even at trace levels. This capability aligns perfectly with current trends in bioanalytical method validation and GLP compliance, where regulatory agencies increasingly require robust quantification approaches for preclinical and clinical studies.

The scientific community has particularly focused on applying Parbendazole-d3 (CAS 1613439-58-9) in cancer research, building upon emerging evidence about the parent compound's potential anti-tumor properties. Several published studies utilize this deuterated analog to elucidate mechanisms of action and metabolic stability in various cell lines. This application resonates with current searches for "repurposed drugs in oncology" and "metabolic stability enhancement strategies," reflecting the compound's relevance to contemporary research priorities.

From a synthetic chemistry perspective, the preparation of Parbendazole-d3 involves sophisticated deuterium incorporation techniques, typically through hydrogen-deuterium exchange reactions or building block approaches. The precise location of deuterium atoms (usually at the methylene positions) is crucial for maintaining the compound's structural integrity while providing the necessary mass differential for analytical detection. This aspect frequently appears in searches related to "isotope labeling methods" and "stable isotope synthesis."

Quality control of Parbendazole-d3 presents unique challenges that mirror current discussions in reference material characterization. Advanced techniques like NMR (particularly ²H-NMR) and high-resolution mass spectrometry are essential for verifying deuterium incorporation levels and positional purity. These analytical requirements correspond with frequently searched terms such as "deuterated compound analysis" and "isotopic purity assessment," highlighting the compound's role in methodological advancements.

The stability of Parbendazole-d3 under various storage conditions represents another area of practical importance. Researchers often inquire about "deuterium label stability" and "long-term storage of isotopic compounds," as these factors directly impact experimental reproducibility. Proper handling in amber glassware at controlled temperatures (-20°C) typically ensures optimal preservation of the deuterium label and chemical integrity.

In the context of environmental analysis, Parbendazole-d3 serves as an exemplary model compound for developing sensitive detection methods for veterinary drug residues. This application aligns with growing concerns about "pharmaceuticals in the environment" and "veterinary drug monitoring," making it relevant to both academic and regulatory research communities. The compound's detectability at low concentrations facilitates method development for emerging contaminants.

Looking forward, the versatility of Parbendazole-d3 (CAS 1613439-58-9) positions it as a valuable asset in multiple research domains. From fundamental studies of benzimidazole pharmacology to cutting-edge applications in metabolomics and isotope tracing, this deuterated analog continues to enable scientific discoveries. Its ongoing utility reflects broader trends toward more sophisticated analytical approaches in life sciences research, answering contemporary questions about drug behavior at molecular levels.

The commercial availability of Parbendazole-d3 from specialized suppliers has expanded in recent years, responding to increased demand from pharmaceutical companies and contract research organizations. This accessibility supports the compound's widespread adoption in standardized protocols, particularly for studies requiring high precision in quantitative bioanalysis. Such developments correspond with industry searches for "reliable isotopic standards" and "GMP-grade reference materials."